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Compound of Interest

2-[2-(Dimethylamino)ethoxy]-3-
Compound Name:

methoxybenzaldehyde
CAS No.: 883549-58-4
Cat. No.: B1277145

Get Quote

\ J

This guide details the technical application of 2-[2-(Dimethylamino)ethoxy]-3-
methoxybenzaldehyde, a specialized pharmaceutical building block. It is designed for
medicinal chemists and process scientists engaged in the synthesis of CNS-active agents,
kinase inhibitors, and cardiovascular drugs.

Part 1: Executive Technical Profile

Compound Identity

IUPAC Name: 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

Common Designation:o-Vanillin Dimethylaminoethy! Ether

CAS Number: 883549-58-4 (HCI salt: 105650-23-5)

Molecular Formula: C12H17NOs (Free Base)
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e Molecular Weight: 223.27 g/mol

Strategic Value in Drug Design This molecule is a "privileged structure" intermediate. It
combines a reactive benzaldehyde core (for scaffold elaboration) with a dimethylaminoethoxy
tail. This specific side chain is a critical pharmacophore used to:

» Enhance Solubility: The basic amine (

) forms water-soluble salts, addressing the "brick dust" insolubility issues common in kinase
inhibitors.

e Modulate PK/PD: The ether linkage is metabolically stable, while the amine can interact with
specific residues (e.g., Asp/Glu) in binding pockets (e.g., EGFR, HER2, or GPCRS).

o Mimic Bioactive Motifs: It structurally resembles the solubilizing tails found in drugs like
Gefitinib (Iressa), Erlotinib, and various anti-arrhythmics, albeit with a unique 2,3-substitution
pattern that offers novel IP space compared to the crowded 3,4-substitution landscape.

Part 2: Synthesis & Preparation Protocol

Context: The synthesis relies on the regioselective alkylation of o-vanillin. Unlike p-vanillin, the
o-hydroxyl group is hydrogen-bonded to the aldehyde, requiring specific conditions to break the
intramolecular bond and drive the alkylation.

Protocol A: Synthesis from o-Vanillin

Note: This protocol uses phase-transfer catalysis to maximize yield and minimize side
reactions.

Reagents:
e 0-Vanillin (2-hydroxy-3-methoxybenzaldehyde) [1.0 eq]
o 2-Dimethylaminoethyl chloride hydrochloride [1.2 eq]

o Potassium Carbonate (

) [2.5 eq]
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e Solvent: Acetone (Reagent Grade) or DMF (for larger scales)

o Catalyst: Sodium lodide (Nal) [0.1 eq] (Finkelstein accelerator)

Step-by-Step Methodology:

 Activation:
o Charge a reaction vessel with o-Vanillin (10.0 g, 65.7 mmol) and Acetone (150 mL).
o Add anhydrous

(22.7 g, 164 mmol).

o Critical Step: Stir at room temperature for 30 minutes. The color will shift to bright yellow
as the phenolate anion forms, breaking the internal H-bond.

o Alkylation:
o Add 2-Dimethylaminoethyl chloride hydrochloride (11.3 g, 78.8 mmol) and Nal (1.0 g).
o Heat the mixture to reflux (

) under nitrogen atmosphere.

o Monitor: Reaction kinetics are slow due to steric hindrance at the ortho position. Reflux for
16—24 hours. Monitor by TLC (Mobile Phase: DCM/MeOH 9:1). The aldehyde spot (

) will disappear, replaced by the basic product (streaks on silica unless treated with
ammonia).

o Work-up (The "Acid-Base" Purification):

o Logic: This step uses the basicity of the product to remove non-basic impurities (unreacted
phenol), eliminating the need for chromatography.

o Cool to room temperature and filter off inorganic salts. Evaporate the solvent.

o Dissolve the residue in 1N HCI (100 mL). The product forms a water-soluble salt.
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Wash 1: Extract the acidic aqueous layer with Ethyl Acetate (

mL). Discard organics (contains unreacted aldehyde and neutral impurities).

o Basify: Adjust the aqueous layer to pH 10-11 using 4N NaOH or

. The product will oil out.[1][2]

o Extract: Extract the basic aqueous layer with DCM (
mL).
o Dry over
, filter, and concentrate to yield the target oil (amber liquid).
Yield Expectation: 75-85%. Storage: Store under Argon at

. The aldehyde is prone to air oxidation to the corresponding benzoic acid.

Part 3: Downstream Application Protocols

This intermediate is a gateway to three distinct chemical libraries.

Workflow 1: Reductive Amination (CNS Ligand
Synthesis)

Used to generate benzylamine derivatives common in dopamine/serotonin receptor
antagonists.

e |Imine Formation:

o Dissolve intermediate (1.0 eq) and Target Amine (e.g., piperazine derivative, 1.1 eq) in 1,2-
Dichloroethane (DCE).

o Add Acetic Acid (1.5 eq) to catalyze imine formation. Stir 1 hr.
e Reduction:

o Add Sodium Triacetoxyborohydride (
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) [1.5 eq].

o Stir at RT for 12 hours.

» Validation: Quench with saturated

. The product now contains two basic centers (the side chain and the new benzylamine).

Workflow 2: Knoevenagel Condensation
(Styrene/Cinnamate Synthesis)

Used to synthesize Michael acceptors or precursors for cyclization.
e Reaction:

o Combine intermediate (1.0 eq) with Malonic Acid or Meldrum's Acid (1.2 eq) in
Pyridine/Piperidine.

o Heatto

e Outcome: The resulting cinnamic acid derivative retains the solubilizing side chain, making it
an excellent candidate for fragment-based screening against kinases.

Part 4: Visualizing the Chemical Logic

The following diagram illustrates the synthesis and the divergent utility of the scaffold.

Reductive Amination Benzylamines
(+ Amine / NaBH(OAc)3) (CNS / GPCR Ligands)

Knoevenagel Cinnamates

(+ Malonate) (Michael Acceptors)
Cyclization Quinazolines

(+ 2-Aminobenzonitrile) (Kinase Inhibitors)

o-Vanillin Alkylation

(Precursor) Reflux 16h)

TARGET ALDEHYDE
2-[2-(Dimethylamino)ethoxy]-
3-methoxybenzaldehyde
CI-CH2-CH2-NMe2

K2CO3 / Acetone
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Caption: Synthesis workflow transforming o-Vanillin into the target pharmacophore and its

subsequent divergence into three major drug classes.

Part 5: Quality Control & Analytical Standards

To ensure "Self-Validating” protocols, the intermediate must meet these criteria before use in

downstream steps.

Test

Method

Acceptance
Criteria

Scientific Rationale

Purity

HPLC (C18, High pH)

> 98.0% Area

Impurities (e.g., mono-
methylated phenols)
compete in
condensation

reactions.

Identity

1H-NMR (CDCI3)

10.4 (s, 1H, CHO)

The aldehyde proton
is diagnostic. Loss of
this signal indicates

oxidation to acid.

Water Content

Karl Fischer

<0.5%

Water inhibits imine
formation in reductive

amination protocols.

Salt Form

Titration (AgNO3)

99-101% (if HCI salt)

Stoichiometry is
critical for subsequent
coupling; free base is
preferred for

organometallic steps.

HPLC Method Note: Standard acidic mobile phases (0.1% TFA) cause peak tailing for this
amine. Use a high pH buffer (10mM Ammonium Bicarbonate, pH 10) with an XBridge C18

column to ensure sharp peak shape and accurate integration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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